Tsumura-Zokumeito

• CAS No.: 118916-23-7
• Molecular Formula: C22H26O8
• Synonyms: Tsumura-Zokumeito

Description

Tsumura-Zokumeito (TJ-8007) is a traditional Chinese medicine (TCM) formulation developed by Tsumura & Co. for its neuroprotective properties. Pharmacological studies demonstrate its efficacy in mitigating cerebral anoxia and ischemia. Key findings include:

• Protection Against Cerebral Anoxia: In mice subjected to bilateral carotid artery (BCA) ligation, oral administration of TJ-8007 (0.3–3.0 g/kg) reduced cumulative mortality rates and prolonged survival time at 3.0 g/kg .

Comparison with Similar Compounds

Functional Analogs: Ifenprodil

Ifenprodil, a synthetic NMDA receptor antagonist, shares functional similarities with TJ-8007 in protecting against ischemic brain damage:

Parameter	Tsumura-Zokumeito (TJ-8007)	Ifenprodil
Effective Dose	3.0 g/kg (oral)	30 mg/kg (oral)
Primary Mechanism	↑ Vertebral blood flow	NMDA receptor antagonism
Efficacy in Mice (BCA)	Mortality inhibition (p.o.)	Mortality inhibition (p.o.)
Efficacy in Gerbils	No effect	Not reported in cited studies
Therapeutic Scope	Cerebral circulation enhancement	Neuroprotection via glutamate regulation

• Key Contrast : TJ-8007’s mechanism is circulatory, whereas Ifenprodil directly modulates neuronal excitotoxicity. This distinction may explain TJ-8007’s lack of efficacy in gerbil models, where NMDA-mediated pathways dominate ischemic damage .

Structural and Functional Analogues in TCM

For example:

• Buyang Huanwu Decoction: Another TCM used for stroke recovery, which enhances angiogenesis and reduces apoptosis. Unlike TJ-8007, its effects are linked to VEGF and HIF-1α upregulation .
• Comparative Limitations : TJ-8007’s unique focus on vertebral blood flow distinguishes it from other TCMs that target broader inflammatory or apoptotic pathways.

Research Findings and Methodological Considerations

Analytical Techniques

Studies on TJ-8007 emphasize rigorous pharmacological validation but lack detailed phytochemical characterization. Modern methods, such as those described in (e.g., HPLC-MS for compound profiling), could enhance reproducibility and cross-study comparisons. For instance:

• Data Gaps : Elemental analysis, NMR, and mass spectrometry data (as required in ) are absent in existing TJ-8007 studies, reducing transparency in purity assessments .

Contradictory Evidence

• Species-Specific Responses : TJ-8007’s inefficacy in gerbils underscores the importance of model selection in evaluating neuroprotective agents. This contrasts with Ifenprodil, whose mechanism may bypass species-specific circulatory limitations .